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Compound of Interest

Compound Name: BE-18591

Cat. No.: B1209792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BE-18591 is a bioactive tambjamine-class alkaloid originally isolated from Streptomyces sp.[1].

It has demonstrated a range of biological activities, including antimicrobial and antitumor

properties[1][2][3]. Notably, BE-18591 functions as an H+/Cl- symport ionophore, a mechanism

that leads to the uncoupling of H+-ATPases[4]. This activity underlies its observed cytotoxic

and immunomodulatory effects. These application notes provide a detailed protocol for the

preparation of a stock solution of BE-18591 and its application in cell culture experiments.

Physicochemical and Biological Properties
A clear understanding of the fundamental properties of BE-18591 is essential for its effective

use in experimental settings.

Property Value Reference

Molecular Formula C₂₂H₃₅N₃O

Molecular Weight 357.54 g/mol

Appearance Yellowish green compound

Mechanism of Action
H+/Cl- symport ionophore;

uncouples H+-ATPases
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Biological Activity and Recommended
Concentrations
BE-18591 has shown potent activity in various biological assays. The optimal concentration for

use in cell culture will be cell-line and assay dependent. The following table summarizes

reported effective concentrations and IC₅₀ values.

Cell Type/Assay
Effective
Concentration/IC₅₀

Biological Effect Reference

Lipopolysaccharide-

stimulated mouse

splenocytes

IC₅₀: 38 nM
Inhibition of

immunoproliferation

Concanavalin A-

stimulated cells
IC₅₀: 230 nM

Inhibition of

immunoproliferation

Submitochondrial

particles and gastric

vesicles

IC₅₀: ~1-2 nM
Inhibition of proton

pump activity

Lysosomes IC₅₀: 230 nM
Inhibition of proton

pump activity

PC12 cells 4 µM
Induction of neurite

outgrowth

Bone resorption assay 10 µM
Inhibition of bone

resorption

Various human cancer

cell lines
Not specified

Non-selective

antiproliferative

activity

Experimental Protocols
Preparation of a 10 mM Stock Solution of BE-18591
This protocol describes the preparation of a 10 mM stock solution of BE-18591 in dimethyl

sulfoxide (DMSO). It is crucial to use high-purity, sterile-filtered DMSO suitable for cell culture
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applications.

Materials:

BE-18591 (solid)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Calculate the required mass of BE-18591:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 357.54 g/mol = 3.5754 mg

Weighing BE-18591:

Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh approximately 3.58 mg of BE-18591 directly into the tube. Record the

exact weight.

Dissolving in DMSO:

Based on the actual weight of BE-18591, calculate the precise volume of DMSO required

to achieve a 10 mM concentration.

Volume (µL) = [Mass (mg) / 357.54 ( g/mol )] x 100,000

Add the calculated volume of sterile DMSO to the tube containing the BE-18591 powder.
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Vortex or gently sonicate the solution until the compound is completely dissolved. Visually

inspect the solution to ensure there are no particulates.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. Protect from light.

Preparation of Working Solutions for Cell Culture
Working solutions are prepared by diluting the 10 mM stock solution in cell culture medium to

the desired final concentration.

Procedure:

Thaw a single aliquot of the 10 mM BE-18591 stock solution at room temperature.

Perform a serial dilution of the stock solution in sterile cell culture medium. It is

recommended to perform at least a 1:1000 dilution of the DMSO stock into the medium to

minimize solvent toxicity.

Example for a 10 µM working solution:

Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture medium. Mix

thoroughly by gentle pipetting.

Example for a 100 nM working solution:

First, prepare a 10 µM intermediate dilution as described above.

Then, add 10 µL of the 10 µM intermediate solution to 990 µL of pre-warmed cell culture

medium.

Diagrams
Signaling Pathway of BE-18591
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Caption: Mechanism of action of BE-18591 as an H+/Cl- symport ionophore.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM stock solution of BE-18591.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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